molecular formula C10H14N2O3 B3189849 Ethanol, 2,2'-[(4-nitrosophenyl)imino]bis- CAS No. 3590-52-1

Ethanol, 2,2'-[(4-nitrosophenyl)imino]bis-

Cat. No. B3189849
CAS RN: 3590-52-1
M. Wt: 210.23 g/mol
InChI Key: RLEHYCNEHWSDLS-UHFFFAOYSA-N
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Description

“Ethanol, 2,2’-[(4-nitrosophenyl)imino]bis-” is a chemical compound with the CAS Number 18226-17-0 . It is also known as N-(4-Nitrophenyl)diethanolamine . The molecular formula of this compound is C10H14N2O4 .


Molecular Structure Analysis

The molecular structure of “Ethanol, 2,2’-[(4-nitrosophenyl)imino]bis-” consists of 10 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms . The exact mass is 226.09500 .


Physical And Chemical Properties Analysis

“Ethanol, 2,2’-[(4-nitrosophenyl)imino]bis-” has a density of 1.352g/cm3 . It has a boiling point of 451.7ºC at 760mmHg and a melting point of 101-102 °C . The flash point is 227ºC .

Safety And Hazards

This compound is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If irritation persists, seek medical attention . In case of ingestion, wash out mouth with copious amounts of water for at least 15 minutes and seek medical attention .

properties

CAS RN

3590-52-1

Product Name

Ethanol, 2,2'-[(4-nitrosophenyl)imino]bis-

Molecular Formula

C10H14N2O3

Molecular Weight

210.23 g/mol

IUPAC Name

2-[N-(2-hydroxyethyl)-4-nitrosoanilino]ethanol

InChI

InChI=1S/C10H14N2O3/c13-7-5-12(6-8-14)10-3-1-9(11-15)2-4-10/h1-4,13-14H,5-8H2

InChI Key

RLEHYCNEHWSDLS-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1N=O)N(CCO)CCO

Canonical SMILES

C1=CC(=CC=C1N=O)N(CCO)CCO

Other CAS RN

3590-52-1

Pictograms

Acute Toxic; Irritant

Origin of Product

United States

Synthesis routes and methods

Procedure details

23.9 g of N-phenyldiethanol amine were ground in a mortar and dissolved in 50 ml conc. HCl. The solution was then cooled to 0°C and 10 g NaNO2 in 25 ml of water were added over a period of one hour with stirring. The temperature was maintained between 0°-5°C. After the addition was complete, the mixture was stirred one hour more and then filtered. The orange precipitate of 4-nitroso-N,N-bis-(β-hydroxyethyl) aniline formed was dried in a vacuum desiccator overnight. The dried product, amounting to 25.0 g was suspended in 150 ml. isopropanol and reduced on a Parr hydrogenator over Pt/C. When the loss in pressure approached theoretical, the mixture was filtered into a flask containing 200 ml. isopropanol saturated with HCl gas. A stream of HCl gas was passed through the filtrate during the filtration and for about 20 minutes after the filtration was complete. The white precipitate of N,N-bis-(β-hydroxyethyl)-p-phenylenediamine hydrochloride was collected and weighed. Yield 19.8 g.
Quantity
23.9 g
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reactant
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10 g
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25 mL
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50 mL
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